Cas no 78185-68-9 (3-Azabicyclo[3.1.0]hexane-2-carbonitrile,3-acetyl-, (1a,2b,5a)- (9CI))

• Product Name: 3-Azabicyclo[3.1.0]hexane-2-carbonitrile,3-acetyl-, (1a,2b,5a)- (9CI)
• CAS No: 78185-68-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 551639
• Update Time: 2024-01-30

3-Azabicyclo[3.1.0]hexane-2-carbonitrile,3-acetyl-, (1a,2b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-2-carbonitrile,3-acetyl-, (1a,2b,5a)- (9CI)
• 3-Azabicyclo[3.1.0]hexane-2-carbonitrile, 3-acetyl-, (1alpha,2beta,5alpha)- (9CI)

• Inchi： 1S/C8H10N2O/c1-5(11)10-4-6-2-7(6)8(10)3-9/h6-8H,2,4H2,1H3/t6-,7-,8-/m1/s1
• InChI Key： HJFUUJDOMWSXBT-BWZBUEFSSA-N
• SMILES： [C@]12([H])[C@]([H])(C1)CN(C(C)=O)[C@@H]2C#N

Computed Properties

• Exact Mass: 150.079
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2